3-((3,4-dimethylphenyl)sulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propylquinolin-4(1H)-one

• IUPAC Name: 3-(3,4-dimethylphenyl)sulfonyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propylquinolin-4-one
• InChI: InChI=1S/C26H32FN3O3S/c1-5-9-30-17-25(34(32,33)20-8-7-18(3)19(4)14-20)26(31)21-15-22(27)24(16-23(21)30)29-12-10-28(6-2)11-13-29/h7-8,14-17H,5-6,9-13H2,1-4H3
• InChI Key: LUNPSAVNMLTPQE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCN(CC3)CC)F)S(=O)(=O)C4=CC(=C(C=C4)C)C
• Molecular Formula: C26H32FN3O3S
• Molecular Weight: 485.6 g/mol

Description

3-((3,4-dimethylphenyl)sulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C26H32FN3O3S and its molecular weight is 485.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Properties

Compounds within the same family as "3-((3,4-dimethylphenyl)sulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propylquinolin-4(1H)-one" have been synthesized and evaluated for their antibacterial activities. For instance, temafloxacin hydrochloride is a potent member of the 4-pyridone-3-carboxylic acid class of antibacterial agents, demonstrating broad-spectrum antimicrobial properties. Its synthesis and pharmacological profiles have been studied, highlighting the compound's efficacy against various bacterial strains without significant differences in in vitro antibacterial activities between its enantiomers, although minor differences in in vivo activities were observed (Chu et al., 1991).

Novel Synthetic Approaches

The development of novel synthetic approaches for related compounds underscores the chemical versatility and potential for creating derivatives with enhanced properties. For example, an alternative synthesis of temafloxacin, another potent antibacterial agent, has been developed, characterized by regiospecific displacement and intramolecular nucleophilic displacement cyclization reaction (Chu et al., 1992).

Therapeutic and Biological Screening

Compounds in this category have also been synthesized for biological and pharmacological screening, with a focus on antimicrobial, anti-inflammatory, and other potential therapeutic effects. The synthesis and evaluation of a series of quinoline-3-carboxylic acid derivatives as anti-tubercular and antibacterial agents exemplify this application. These compounds demonstrated significant activity against Mycobacterium tuberculosis and various bacterial strains, highlighting their potential as novel therapeutic agents (Suresh et al., 2014).